Cas no 76663-30-4 (2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI))
76663-30-4 structure
Product Name:2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI)
CAS No:76663-30-4
MF:C8H12O6
MW:204.177283287048
CID:566353
PubChem ID:195955
Update Time:2025-04-19
2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI)
- gadusol
- DTXSID00997986
- 76663-30-4
- 3,5,6-trihydroxy-5-hydroxymethyl-2-methoxycyclohex-2-en-1-one
- 3,4,5-trihydroxy-5-(hydroxymethyl)-2-methoxycyclohex-2-en-1-one
- SCHEMBL22128123
- 3,5,6-Trihydroxy-5-(hydroxymethyl)-2-methoxy-2-cyclohexen-1-one
- CHEBI:172445
- 2-Cyclohexen-1-one, 3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy-
- 1,4,5-Trihydroxy-5-hydroxymethyl-2-methoxycyclohex-1-en-3-one
-
- Inchi: 1S/C8H12O6/c1-14-6-4(10)2-8(13,3-9)7(12)5(6)11/h7,9,11-13H,2-3H2,1H3
- InChI Key: KENOUOLPKKQXMX-UHFFFAOYSA-N
- SMILES: OC1(CO)CC(C(=C(C1O)O)OC)=O
Computed Properties
- Exact Mass: 204.063
- Monoisotopic Mass: 204.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.56
- Boiling Point: 433.6°C at 760 mmHg
- Flash Point: 179°C
- Refractive Index: 1.599
2-Cyclohexen-1-one,3,5,6-trihydroxy-5-(hydroxymethyl)-2-methoxy- (9CI) Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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